Cas no 898454-19-8 ((2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 898454-19-8
• MF: C₂₁H₁₉N₃O₆
• MW: 409.392065286636
• CID: 6010497
• PubChem ID: 16822368
• Update Time: 2025-07-16

(2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide
• 2-Propenamide, N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxo-3-pyrrolidinyl]-3-(4-nitrophenyl)-
• F2539-1163
• (Z)-N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(4-nitrophenyl)prop-2-enamide
• (2Z)-N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(4-nitrophenyl)prop-2-enamide
• AKOS024658551
• AB00679431-01
• (Z)-N-(1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(4-nitrophenyl)acrylamide
• 898454-19-8

• Inchi： 1S/C21H19N3O6/c25-20(8-3-14-1-4-16(5-2-14)24(27)28)22-15-11-21(26)23(13-15)17-6-7-18-19(12-17)30-10-9-29-18/h1-8,12,15H,9-11,13H2,(H,22,25)
• InChI Key： MMABRUWLBDXZOZ-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)(=O)C=CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 409.12738533g/mol
• Monoisotopic Mass: 409.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 751.9±60.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Additional information on (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide

Comprehensive Analysis of (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide (CAS No. 898454-19-8)

The compound (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide, identified by its CAS No. 898454-19-8, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a 2,3-dihydro-1,4-benzodioxin moiety with a 5-oxopyrrolidin ring and a 4-nitrophenyl group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which are often searched in academic and industrial databases. The (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide fits into this category due to its structural features that suggest possible interactions with protein kinases. This aligns with the increasing demand for novel therapeutic agents in oncology and inflammatory diseases, topics frequently queried in search engines and AI-driven research tools.

The synthesis of CAS No. 898454-19-8 involves multi-step organic reactions, including amide coupling and pyrrolidinone formation, which are well-documented in modern synthetic chemistry. Its Z-configuration around the double bond is critical for its biological activity, as stereochemistry often plays a pivotal role in drug-receptor interactions. This aspect is particularly relevant to researchers investigating structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From a pharmacological perspective, the 4-nitrophenyl group in this compound may contribute to its electron-withdrawing properties, potentially enhancing its binding affinity to biological targets. This characteristic is often explored in the design of enzyme inhibitors, another frequently searched term in biochemical research. Additionally, the 2,3-dihydro-1,4-benzodioxin scaffold is known for its metabolic stability, making it a valuable component in drug design, especially for central nervous system (CNS) targets.

In the context of current research trends, CAS No. 898454-19-8 has garnered attention for its potential role in addressing drug resistance, a major challenge in modern therapeutics. Its unique structure could offer new avenues for overcoming resistance mechanisms, a topic highly searched in academic circles. Furthermore, its applicability in high-throughput screening (HTS) assays makes it a valuable tool for identifying novel bioactive compounds, aligning with the industry's shift toward AI-driven drug discovery.

The compound's physicochemical properties, such as its logP and polar surface area, suggest favorable drug-likeness, meeting the criteria of Lipinski's Rule of Five. This makes it a promising candidate for further optimization in drug development programs. Researchers exploring bioisosteric replacements or scaffold hopping strategies may find this molecule particularly intriguing, as these concepts are widely discussed in contemporary medicinal chemistry literature.

As the pharmaceutical industry continues to emphasize targeted therapies and precision medicine, compounds like (2Z)-N-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-3-(4-nitrophenyl)prop-2-enamide gain importance. Its structural complexity and potential biological activity position it as a valuable asset in the quest for novel therapeutic agents, particularly in areas such as signal transduction modulation and cellular pathway intervention, which are currently trending research topics.

In conclusion, CAS No. 898454-19-8 represents an exciting area of research with multiple potential applications in drug discovery. Its unique combination of structural features makes it a compelling subject for further investigation, particularly in the context of current pharmaceutical challenges and the growing demand for innovative therapeutic solutions. As research progresses, this compound may well emerge as a key player in the development of next-generation pharmaceuticals.